Cas no 1334371-85-5 (2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one)

2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one structure
1334371-85-5 structure
Product Name:2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
CAS No:1334371-85-5
MF:C15H19N5O2S
MW:333.40866112709
CID:5887990
PubChem ID:41802347
Update Time:2024-01-15

2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone
    • 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
    • F1899-2075
    • 1334371-85-5
    • 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)-1-morpholinoethanone
    • AKOS024618649
    • Inchi: 1S/C15H19N5O2S/c1-11-9-12(2)20(18-11)13-3-4-14(17-16-13)23-10-15(21)19-5-7-22-8-6-19/h3-4,9H,5-8,10H2,1-2H3
    • InChI Key: MZEZIOWUTRZLEK-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCOCC1)CSC1=NN=C(N2C(C)=CC(C)=N2)C=C1

Computed Properties

  • Exact Mass: 333.12594604g/mol
  • Monoisotopic Mass: 333.12594604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 98.4Ų

2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1899-2075-2mg
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F1899-2075-5mg
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F1899-2075-10mg
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